2-(4-Morpholino)ethyl-1-phenylcyclohexane-1-carboxylate
Overview
Description
2-(4-Morpholino)ethyl-1-phenylcyclohexane-1-carboxylate (MPC) is a cyclic ether compound that has been researched for its potential medical applications. MPC has been studied for its ability to act as a biologically active agent in a variety of areas, including in vivo and in vitro experiments. Its mechanism of action, biological activity, biochemical and physiological effects, pharmacodynamics, and advantages and limitations in laboratory experiments have been explored. MPC has been used in a variety of research applications, and
Mechanism of Action
Target of Action
Pre-084 is a highly selective agonist for the sigma-1 receptor (σ1R) . The σ1R is a chaperone protein that resides at the interface between the endoplasmic reticulum and mitochondria . It plays a crucial role in modulating neuronal physiology and synaptic plasticity .
Mode of Action
Pre-084 interacts with the σ1R, leading to its activation . This activation has been shown to have neuroprotective effects . It can inhibit the neuroinflammation independent of the canonical mechanisms, such as NF-κB, JNK, and ERK inflammatory pathways .
Biochemical Pathways
The activation of σ1R by Pre-084 has been found to affect several biochemical pathways. It has been shown to suppress lipopolysaccharide (LPS) elevated nitric oxide (NO) content in BV-2 microglia culture supernatant and LPS-raised mRNA levels of tumor necrosis factor-α (TNF-α), interleukin-1β (IL-1β), inducible nitric oxide synthase (iNOS) in BV-2 microglia . It also alleviated LPS-increased Ser 9 de-phosphorylation of glycogen synthase kinase-3 beta (GSK-3β), LPS-elevated catalytic activity of calcineurin, and LPS-raised percent and frequency of Ca 2+ oscillatory BV-2 cells .
Result of Action
Pre-084 exhibits good neuroprotective effects and can improve motor function and motor neuron survival in mice . It also increases the expression of Glial cell line-derived neurotrophic factor (GDNF) . Moreover, Pre-084 can ameliorate myocardial ischemia-reperfusion injury in rats by activating the Akt-eNOS pathway .
Action Environment
The action of Pre-084 can be influenced by various environmental factors. For instance, in a study, it was found that Pre-084 ameliorated kidney injury by reducing endoplasmic reticulum stress in the rat model of adenine-induced chronic kidney disease . This suggests that the efficacy of Pre-084 can be influenced by the physiological state of the organism and the presence of stressors.
Biochemical Analysis
Biochemical Properties
Pre-084 interacts with the sigma-1 receptor (S1R), a chaperone protein that regulates endoplasmic reticulum (ER) stress . The activation of S1R by Pre-084 has been shown to reduce ER stress in a rat model of chronic kidney disease .
Cellular Effects
Pre-084 has been found to have significant effects on various types of cells and cellular processes. For instance, it has been shown to protect cultured cortical neurons against β-amyloid toxicity . In rat brain microvascular endothelial cells, Pre-084 produced a dose-dependent increase in mitochondrial calcium, and mitochondrial and cytosolic reactive oxygen species (ROS) .
Molecular Mechanism
The molecular mechanism of action of Pre-084 involves its binding to the sigma-1 receptor (S1R), which leads to a variety of downstream effects. For example, it has been shown to ameliorate myocardial ischemia-reperfusion injury in rats by activating the Akt-eNOS pathway .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of Pre-084 have been observed to change over time. For instance, in a study on a model of neonatal excitotoxic brain injury, chronic treatment with Pre-084 significantly increased the levels of BDNF in the gray matter, improved motor neuron survival, and ameliorated paw abnormality and grip strength performance .
Dosage Effects in Animal Models
The effects of Pre-084 have been found to vary with different dosages in animal models. For example, in wobbler mice, a dose of 0.25 mg/kg administered three times a week for eight weeks significantly improved motor neuron survival and ameliorated paw abnormality and grip strength performance .
Subcellular Localization
The subcellular localization of Pre-084 is likely to be influenced by its interactions with the sigma-1 receptor, which is primarily located at the mitochondria-associated endoplasmic reticulum membrane
properties
IUPAC Name |
2-morpholin-4-ylethyl 1-phenylcyclohexane-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27NO3/c21-18(23-16-13-20-11-14-22-15-12-20)19(9-5-2-6-10-19)17-7-3-1-4-8-17/h1,3-4,7-8H,2,5-6,9-16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQHKZUBCUZVZEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(C2=CC=CC=C2)C(=O)OCCN3CCOCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40160819 |
Source
|
| Record name | 2-(4-Morpholinyl)ethyl 1-phenylcyclohexanecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40160819 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
138847-85-5 |
Source
|
| Record name | 2-(4-Morpholinyl)ethyl 1-phenylcyclohexanecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=138847-85-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(4-Morpholino)ethyl-1-phenylcyclohexane-1-carboxylate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0138847855 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-(4-Morpholinyl)ethyl 1-phenylcyclohexanecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40160819 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | PRE-084 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/74BW8WG2MQ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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